Cas no 1333319-54-2 (3-(2,4-Bis(trifluoromethyl)phenyl)-5-methoxypyridine)

• Product Name: 3-(2,4-Bis(trifluoromethyl)phenyl)-5-methoxypyridine
• CAS No: 1333319-54-2
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 1034177
• PubChem ID: 71302624
• Update Time: 2025-04-20

3-(2,4-Bis(trifluoromethyl)phenyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Bis(trifluoromethyl)phenyl)-5-methoxypyridine
• 3-[2,4-Bis(trifluoromethyl)phenyl]-5-methoxypyridine
• C14H9F6NO
• DB-228283
• DTXSID50744700
• RCUWOAVLFJJUDV-UHFFFAOYSA-N
• 1333319-54-2

• Inchi： 1S/C14H9F6NO/c1-22-10-4-8(6-21-7-10)11-3-2-9(13(15,16)17)5-12(11)14(18,19)20/h2-7H,1H3
• InChI Key： RCUWOAVLFJJUDV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C1C=NC=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 321.05883288g/mol
• Monoisotopic Mass: 321.05883288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1Ų